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Compound of Interest

Compound Name: 4-(Decyloxy)benzoic acid

Cat. No.: B1295374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of a homologous series of 4-

alkoxybenzoic acids. These compounds, characterized by a benzoic acid core with an alkoxy

group at the para position, are of significant interest in materials science and pharmacology.

Their unique properties, stemming from the variable length of the alkoxy chain, make them

versatile building blocks for liquid crystals and potential therapeutic agents. This document

summarizes key quantitative data, details experimental protocols, and visualizes relevant

biological pathways to support further research and development.

Physicochemical Properties and Liquid Crystal
Behavior
4-Alkoxybenzoic acids are renowned for their thermotropic liquid crystalline properties. The

length of the alkoxy chain plays a crucial role in determining the temperature range and type of

mesophases (nematic and smectic) they exhibit. This behavior is largely due to the formation of

hydrogen-bonded dimers, which creates an elongated, rigid molecular structure conducive to

forming ordered fluid phases.[1][2]

Data Presentation: Phase Transition Temperatures
The following table summarizes the phase transition temperatures for a homologous series of

4-n-alkoxybenzoic acids. The data illustrates the effect of increasing the alkyl chain length on

the melting and clearing points.
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Alkoxy Chain
(n)

Compound
Name

Melting Point
(°C)

Nematic-
Isotropic
Transition (°C)

Smectic C-
Nematic/Isotro
pic Transition
(°C)

1

4-

Methoxybenzoic

acid

182-185 - -

2
4-Ethoxybenzoic

acid
197-199 - -

3

4-

Propoxybenzoic

acid

146-148 154 -

4
4-Butoxybenzoic

acid
145-148 160 -

5

4-

Pentyloxybenzoi

c acid

133-136 153 -

6

4-

Hexyloxybenzoic

acid

125-127 154 108

7

4-

Heptyloxybenzoi

c acid

102-104 147 98

8

4-

Octyloxybenzoic

acid

102-104 147 108

Data compiled from various sources for illustrative purposes.[1][3]

Biological Activities of 4-Alkoxybenzoic Acid
Derivatives
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Derivatives of 4-alkoxybenzoic acids have demonstrated a range of biological activities,

including anticancer and antimicrobial effects. The nature and position of substituents on the

benzoic acid scaffold are critical in determining their potency.

Data Presentation: Anticancer Activity
The following table presents the half-maximal inhibitory concentration (IC50) values for

representative 4-alkoxybenzoic acid derivatives against various human cancer cell lines,

showcasing their cytotoxic potential.

Compound Derivative Type Cancer Cell Line IC50 (µM)

1

4-(2,5-

Dichlorophenoxy)benz

oic acid amide (R = -

H)

MCF-7 (Breast) >100

2

4-(2,5-

Dichlorophenoxy)benz

oic acid amide (R = -

Phenyl)

MCF-7 (Breast) 35.7

3

4-(2,5-

Dichlorophenoxy)benz

oic acid amide (R =

-4-Chlorophenyl)

MCF-7 (Breast) 22.4

4

4-((2-

hydroxynaphthalen-1-

yl)

methyleneamino)benz

oic acid

Cervical Cancer 17.84

5

3-[(6-(4-

chlorophenylamino))p

yridazin-3-

ylamino]benzoic acid

HT-29 (Colon) 3.9

Data is illustrative and sourced from studies on various benzoic acid derivatives.[4][5]
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Data Presentation: Antimicrobial Activity
The minimum inhibitory concentration (MIC) is a key measure of a compound's antimicrobial

efficacy. The table below summarizes the MIC values for selected benzoic acid derivatives

against different microbial strains.

Compound Derivative Type Microorganism MIC (µg/mL)

1

N-(4-

methoxybenzyl)undec

-10-enamide (R = -

OH)

E. coli 45

2

N-(4-

methoxybenzyl)undec

-10-enamide (R = -

OH)

A. tumefaciens 45

3

4-[4-(Anilinomethyl)-3-

phenylpyrazol-1-

yl]benzoic acid (3,5-

dichloro derivative)

Enterococci 4

4

4-[4-(Anilinomethyl)-3-

phenylpyrazol-1-

yl]benzoic acid (4-

bromo derivative)

Staphylococci 0.5

5 4-hydroxybenzoic acid E. coli >1000

Data is illustrative and sourced from studies on various benzoic acid derivatives.[6][7][8]

Experimental Protocols
Synthesis of 4-Butoxybenzoic Acid
This protocol describes the synthesis of 4-butoxybenzoic acid, a representative member of the

4-alkoxybenzoic acid series, via Williamson ether synthesis.

Materials:
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4-Hydroxybenzoic acid

1-Bromobutane

Sodium hydroxide

Ethanol

Diethyl ether

36% Hydrochloric acid

Procedure:

A mixture of 4-hydroxybenzoic acid (15.0 g, 0.11 mol) in ethanol (60 ml) and sodium

hydroxide (10.60 g) in the minimum amount of water is prepared.

1-Bromobutane (22.6 g, 0.165 mol) is added dropwise to the stirred mixture at room

temperature.

The mixture is heated under reflux overnight. The completion of the reaction is monitored by

thin-layer chromatography (TLC).

After the reaction is complete, the ethanol is removed by distillation, and an equal volume of

water is added.

The mixture is boiled to form a solution, then cooled and washed with diethyl ether.

The aqueous solution is acidified with 36% hydrochloric acid.

The cooled mixture is filtered, and the solid product is washed with water.

The crude product is recrystallized from ethanol to yield colorless crystals of 4-butoxybenzoic

acid.[9]

Cytotoxicity Assay (MTT Assay)
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

method used to assess cell viability and the cytotoxic effects of chemical compounds.
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Procedure:

Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them

to adhere overnight.

Compound Treatment: Expose the cells to a range of concentrations of the 4-alkoxybenzoic

acid derivative for a specified period (e.g., 24, 48, or 72 hours).

MTT Addition: Remove the treatment medium and add MTT solution (typically 0.5 mg/mL in

sterile PBS) to each well. Incubate for 3-4 hours at 37°C.

Formazan Solubilization: Carefully remove the MTT solution and add a solubilizing agent

(e.g., DMSO or isopropanol with 0.04 N HCl) to dissolve the formazan crystals.

Absorbance Reading: Measure the absorbance of the solution at a specific wavelength

(usually between 540 and 570 nm) using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and

determine the IC50 value.[10]

Signaling Pathway Visualizations
The biological effects of 4-alkoxybenzoic acid derivatives can be attributed to their interaction

with various cellular signaling pathways. The following diagrams, generated using the DOT

language, illustrate potential mechanisms of action based on studies of related benzoic acid

compounds.

Potential Inhibition of the PI3K/AKT Signaling Pathway
The PI3K/AKT pathway is a crucial regulator of cell survival and proliferation, and its aberrant

activation is common in cancer. Some benzoic acid derivatives have been shown to interfere

with this pathway.
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Caption: Potential inhibition of the PI3K/AKT pathway by 4-alkoxybenzoic acid derivatives.

Potential Modulation of the Wnt/β-catenin Signaling
Pathway
The Wnt/β-catenin signaling pathway is fundamental in embryonic development and tissue

homeostasis. Its dysregulation is a hallmark of many cancers. Certain phenolic compounds

have been found to modulate this pathway.
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Caption: Potential modulation of Wnt/β-catenin signaling by 4-alkoxybenzoic acid derivatives.
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Experimental Workflow for Synthesis and
Characterization
The following diagram outlines a general workflow for the synthesis and characterization of a 4-

alkoxybenzoic acid.
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Caption: General workflow for the synthesis and characterization of 4-alkoxybenzoic acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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